Cas no 2649074-23-5 (4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo2,3-dpyrimidine
• CAS No: 2649074-23-5
• MF: C₁₀H₇ClN₄O
• MW: 234.641780138016
• CID: 6191399
• PubChem ID: 165978086
• Update Time: 2025-06-30

4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo2,3-dpyrimidine
• EN300-1994590
• 2649074-23-5
• 4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C10H7ClN4O/c11-8-7-6(10(1-2-10)15-5-16)3-12-9(7)14-4-13-8/h3-4H,1-2H2,(H,12,13,14)
• InChI Key： APQBWVXHAJZBSW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C1(CC1)N=C=O

Computed Properties

• Exact Mass: 234.0308386g/mol
• Monoisotopic Mass: 234.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71Ų

Additional information on 4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo2,3-dpyrimidine

Introduction to 4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2649074-23-5)

4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine, identified by its CAS number 2649074-23-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its potential in drug discovery due to its structural versatility and biological activity. The presence of both chloro and isocyanate functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>pyrrolo[2,3-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently employed in the development of small-molecule inhibitors targeting various biological pathways. Its fused bicyclic system allows for multiple sites of functionalization, enabling the creation of derivatives with tailored biological properties. In particular, the< strong>1-isocyanatocyclopropyl moiety introduces a high degree of reactivity, facilitating further chemical modifications such as nucleophilic additions or cycloadditions, which are crucial for constructing intricate molecular architectures.

Recent advancements in drug design have highlighted the importance of< strong>4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine as a key building block in the synthesis of novel therapeutic agents. Its structural features make it an attractive candidate for developing compounds with potential applications in oncology, immunology, and anti-inflammatory therapies. The chloro substituent, for instance, can be readily displaced by various nucleophiles under controlled conditions, while the isocyanate group serves as a versatile handle for further derivatization.

In the context of contemporary pharmaceutical research, this compound has been explored as a precursor for generating inhibitors of enzymes involved in cancer progression. Pyrrolopyrimidine derivatives have shown promise in targeting kinases and other critical signaling molecules that play pivotal roles in tumor growth and metastasis. The< strong>cyclopropyl group embedded within the molecule is particularly noteworthy, as it can enhance metabolic stability and binding affinity when incorporated into drug candidates.

The synthesis of< strong>4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the isocyanate functionality necessitates careful handling due to its reactivity with moisture and nucleophiles. However, advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

One of the most compelling aspects of< strong>4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine is its potential to serve as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various positions within the molecule, researchers can elucidate key structural determinants that influence biological activity. Such studies are essential for optimizing lead compounds and improving their pharmacokinetic profiles before advancing them into clinical trials.

The< strong>CAS number 2649074-23-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized classification aids in database searches and facilitates collaboration among researchers who may be investigating related chemical entities. The compound’s registry number also underscores its significance as a research-grade material used in academic and industrial laboratories worldwide.

In conclusion, 4-chloro-5-(1-isocyanatocyclopropyl)-7H-pyrrolo[2,3-d]pyrimidine represents a fascinating example of how functionalized heterocycles can be leveraged to develop novel therapeutic agents. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new applications for this compound, its role in drug discovery is likely to expand further, contributing to the development of next-generation pharmaceuticals that address unmet medical needs.